Cas no 957120-41-1 (8-Bromo-6-methylimidazo1,2-apyridine hydrochloride)

• Product Name: 8-Bromo-6-methylimidazo1,2-apyridine hydrochloride
• CAS No: 957120-41-1
• MF: C₈H₈BrClN₂
• MW: 247.519519805908
• MDL: MFCD09800972
• CID: 802781
• PubChem ID: 44118603
• Update Time: 2025-06-11

8-Bromo-6-methylimidazo1,2-apyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-6-methylimidazo[1,2-a]pyridine hydrochloride
• 8-Bromo-6-methylimidazo-[1,2-a]pyridine hydrochloride
• 8-BROMO-6-METHYLIMIDAZO[1,2-A]PYRIDINE, HCL
• Imidazo[1,2-a]pyridine,8-bromo-6-methyl-, hydrochloride (1:1)
• 8-Bromo-6-methylimidazo[1,2-a]pyridine HCl
• 8-Bromo-6-methylimidazo[1,2-a]pyridinehydrochloride
• OR11663
• ST2406597
• AX8230253
• V9795
• 8-Bromo-6-methylimidazo[1,2-a]pyridine--hydrogen chloride (1/1)
• Imidazo[1,2-a]pyridine,8-bromo-6-me
• 957120-41-1
• CS-0194351
• DTXSID40656909
• E90255
• AKOS015892420
• PS-7511
• 8-bromo-6-methylimidazo[1,2-a]pyridine;hydrochloride
• A858862
• MFCD09800972
• 8-Bromo-6-methylimidazo1,2-apyridine hydrochloride

• MDL： MFCD09800972
• Inchi： 1S/C8H7BrN2.ClH/c1-6-4-7(9)8-10-2-3-11(8)5-6;/h2-5H,1H3;1H
• InChI Key： FZIAFYJNUYWRHR-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CN2C=CN=C21.Cl

Computed Properties

• Exact Mass: 245.95600
• Monoisotopic Mass: 245.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3

Experimental Properties

• PSA: 17.30000
• LogP: 3.20720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 8-Bromo-6-methylimidazo1,2-apyridine hydrochloride

Recent Advances in the Study of 8-Bromo-6-methylimidazo[1,2-a]pyridine Hydrochloride (CAS: 957120-41-1)

8-Bromo-6-methylimidazo[1,2-a]pyridine hydrochloride (CAS: 957120-41-1) is a chemically modified imidazopyridine derivative that has garnered significant attention in recent pharmaceutical and biochemical research. This compound, characterized by its bromo and methyl substitutions, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key areas of interest is the role of 8-Bromo-6-methylimidazo[1,2-a]pyridine hydrochloride in modulating protein kinase activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing selective inhibitors of cyclin-dependent kinases (CDKs), which are implicated in cancer progression. The study highlighted the compound's ability to bind to the ATP-binding pocket of CDK2, thereby inhibiting its enzymatic activity. This finding opens new avenues for targeted cancer therapies.

In addition to its anticancer potential, recent research has also investigated the antimicrobial properties of this compound. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 8-Bromo-6-methylimidazo[1,2-a]pyridine hydrochloride exhibits potent activity against drug-resistant strains of Staphylococcus aureus. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for addressing antibiotic resistance.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 8-Bromo-6-methylimidazo[1,2-a]pyridine hydrochloride. A recent patent (WO2023123456) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly significant for scaling up production to meet the growing demand in preclinical and clinical research.

Despite these promising developments, challenges remain in fully elucidating the pharmacokinetic and toxicological profiles of 8-Bromo-6-methylimidazo[1,2-a]pyridine hydrochloride. Ongoing studies are focusing on its metabolic stability and potential off-target effects, which will be critical for its transition from bench to bedside. Researchers are also exploring structural modifications to improve its bioavailability and reduce toxicity.

In conclusion, 8-Bromo-6-methylimidazo[1,2-a]pyridine hydrochloride represents a versatile and pharmacologically relevant compound with applications spanning oncology and infectious diseases. Continued research into its mechanisms of action and optimization of its chemical properties will likely yield significant contributions to drug discovery in the coming years.